N-[3-(3,5-dimethyl-1H-pyrazol-4-yl)propyl]-3-(3-methoxyphenyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[3-(3,5-dimethyl-1H-pyrazol-4-yl)propyl]-3-(3-methoxyphenyl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C19H23N5O2/c1-12-16(13(2)22-21-12)8-5-9-20-19(25)18-11-17(23-24-18)14-6-4-7-15(10-14)26-3/h4,6-7,10-11H,5,8-9H2,1-3H3,(H,20,25)(H,21,22)(H,23,24)
• InChI Key: ZLJRNSHSTGBLIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CCCNC(=O)C2=CC(=NN2)C3=CC(=CC=C3)OC
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

N-[3-(3,5-dimethyl-1H-pyrazol-4-yl)propyl]-3-(3-methoxyphenyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C19H23N5O2 and its molecular weight is 353.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 353.18517499 g/mol and the complexity rating of the compound is 463. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized various pyrazole derivatives to explore their structural and chemical properties. These efforts include the creation of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and pyrazolo[1,5-a]pyrimidine derivatives, characterized by elemental analysis and spectral data including IR, MS, 1H-NMR, and 13C-NMR (Hassan, Hafez, & Osman, 2014). Another study focused on the synthesis and X-ray crystal structure analysis of 3-(3-methoxyphenyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, revealing a twisted conformation between the pyrazole and thiophene rings (Kumara et al., 2018).

Potential Biological Activities

Several pyrazole derivatives have been evaluated for their biological activities. One study screened new synthesized pyrazole and pyrazolo[1,5-a]pyrimidine derivatives for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, aiming to identify compounds with potential anticancer properties (Hassan, Hafez, & Osman, 2014). Another research effort synthesized thiophene bearing pyrazoline carboxamides and examined their antidepressant effect through behavioral models, showcasing the diverse potential therapeutic applications of pyrazole derivatives (Mathew, Suresh, & Anbazhagan, 2014).